Cas no 2034209-02-2 (N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide)

N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide is a specialized bipyridine-derived acetamide compound with potential applications in medicinal chemistry and materials science. Its structure features a 2,3'-bipyridine core linked to a 4-bromophenylacetamide moiety, offering versatile reactivity for further functionalization. The presence of both a bromophenyl group and a bipyridine scaffold enhances its utility as a building block for designing ligands, catalysts, or bioactive molecules. The compound’s rigid aromatic framework may contribute to stable coordination in metal complexes or selective binding in biological targets. Its synthetic flexibility and well-defined structure make it a valuable intermediate for research in pharmaceutical development and supramolecular chemistry.
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide structure
2034209-02-2 structure
Product name:N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
CAS No:2034209-02-2
MF:C19H16BrN3O
MW:382.253843307495
CID:5549612

N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]acetamide
    • N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
    • Inchi: 1S/C19H16BrN3O/c20-17-6-3-14(4-7-17)10-19(24)23-12-15-5-8-18(22-11-15)16-2-1-9-21-13-16/h1-9,11,13H,10,12H2,(H,23,24)
    • InChI Key: RUFCRVJCJFSTGL-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C2=CC=CN=C2)N=C1)(=O)CC1=CC=C(Br)C=C1

N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6482-8115-25mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
25mg
$109.0 2023-09-08
Life Chemicals
F6482-8115-50mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
50mg
$160.0 2023-09-08
Life Chemicals
F6482-8115-30mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
30mg
$119.0 2023-09-08
Life Chemicals
F6482-8115-15mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
15mg
$89.0 2023-09-08
Life Chemicals
F6482-8115-2mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
2mg
$59.0 2023-09-08
Life Chemicals
F6482-8115-3mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
3mg
$63.0 2023-09-08
Life Chemicals
F6482-8115-2μmol
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6482-8115-40mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
40mg
$140.0 2023-09-08
Life Chemicals
F6482-8115-10mg
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
10mg
$79.0 2023-09-08
Life Chemicals
F6482-8115-10μmol
N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide
2034209-02-2
10μmol
$69.0 2023-09-08

Additional information on N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide

N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide: A Comprehensive Overview

The compound CAS No 2034209-02-2, also known as N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bipyridine moiety with an acetamide group. The presence of the bipyridine ring system imparts distinctive electronic and structural properties, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of coordination chemistry. The bipyridine moiety, specifically the 2,3'-bipyridine derivative, is known for its ability to act as a ligand in metal complexes. This property has been extensively explored in the context of transition metal catalysis, where the compound has shown promise as a ligand for palladium and platinum complexes. These complexes are widely used in cross-coupling reactions, which are critical in organic synthesis and drug discovery.

In addition to its role in coordination chemistry, this compound has also been investigated for its potential in medicinal chemistry. The acetamide group and the bromophenyl substituent contribute to the molecule's pharmacokinetic properties, making it a candidate for drug design. Recent research has focused on its ability to modulate enzyme activity and its potential as a lead compound for anti-cancer therapies. The bromophenyl group, in particular, has been shown to enhance the molecule's bioavailability and selectivity.

The synthesis of N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide involves a multi-step process that combines principles from organic synthesis and ligand design. Key steps include the preparation of the bipyridine derivative and its subsequent functionalization with the acetamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical research.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further studies are required to fully understand its environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, CAS No 2034209-02-2 or N-({[2,3'-bipyridine]-5-yl}methyl)-2-(4-bromophenyl)acetamide represents a versatile and promising molecule with applications spanning coordination chemistry, medicinal chemistry, and sustainable chemical processes. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

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